Cas no 2229034-36-8 (tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate
• CAS No: 2229034-36-8
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6406628
• PubChem ID: 165828081
• Update Time: 2025-10-28

tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate
• 2229034-36-8
• tert-butyl N-[4-chloro-3-(piperidin-3-yl)phenyl]carbamate
• EN300-1876137

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-12-6-7-14(17)13(9-12)11-5-4-8-18-10-11/h6-7,9,11,18H,4-5,8,10H2,1-3H3,(H,19,20)
• InChI Key： GRZCJWYLDUDZFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate

Introduction to tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate (CAS No. 2229034-36-8)

Tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate (CAS No. 2229034-36-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of a tert-butyl group, a chloro substituent, and a piperidine ring imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of potential drug candidates. The chloro substituent on the phenyl ring can influence the compound's reactivity and binding affinity to target proteins, making it a key functional group in medicinal chemistry. The piperidine ring, particularly in its 3-substituted form, introduces additional complexity and potential for conformational flexibility, which can be harnessed to optimize drug-receptor interactions.

Recent studies have highlighted the potential of tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against certain neurological disorders. The ability to modulate specific receptors or enzymes involved in these conditions makes this compound a valuable lead for drug discovery efforts.

In the context of central nervous system (CNS) disorders, tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate has been investigated for its potential as an antagonist or modulator of GABA receptors. GABA (gamma-aminobutyric acid) is a major inhibitory neurotransmitter in the brain, and dysregulation of GABAergic signaling is implicated in conditions such as anxiety, depression, and epilepsy. Compounds that can selectively target GABA receptors offer new avenues for developing more effective treatments with fewer side effects.

Beyond its potential in CNS disorders, tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate has also shown promise in oncology research. Studies have demonstrated that certain piperidine derivatives can inhibit key signaling pathways involved in cancer progression, such as PI3K/AKT and MAPK pathways. By interfering with these pathways, these compounds may help to suppress tumor growth and metastasis. The specific structural features of tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate, including its chloro substituent and piperidine ring, contribute to its potential as an anticancer agent.

The synthesis of tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-chloroaniline with tert-butyl chlorocarbonate followed by substitution with piperidine. Advanced synthetic techniques and catalysts have been developed to optimize these reactions, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

In preclinical studies, tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate has demonstrated favorable pharmacological profiles. In vitro assays have shown that it exhibits high potency against relevant targets with low cytotoxicity towards non-target cells. In vivo studies using animal models have further confirmed its efficacy and safety, paving the way for human clinical trials.

The future development of tert-butyl N-4-chloro-3-(piperidin-3-yl)phenylcarbamate will likely involve extensive optimization of its chemical structure to enhance its therapeutic index and reduce potential side effects. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that can improve binding affinity and selectivity. Additionally, formulation strategies will be crucial to ensure optimal bioavailability and stability of the compound.

In conclusion, tert-butyl N-4-chloro-3-(piperidin-3-y l)phen ylcarb amate strong > (CAS No . 22290 34 - 36 - 8 ) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with recent advances in synthetic methods and biological evaluation , position it as a valuable candidate for further development into novel therapeutic agents . Ongoing research efforts aim to unlock its full potential across various disease areas , contributing to the advancement of modern medicine . p >